3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]butan-2-one

• Molecular Formula: C10H9ClF3NO
• Molecular Weight: 251.63 g/mol
• IUPAC Name: 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]butan-2-one
• InChI: InChI=1S/C10H9ClF3NO/c1-5(6(2)16)9-8(11)3-7(4-15-9)10(12,13)14/h3-5H,1-2H3
• InChI Key: MJWPNXLLCRBZNE-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=N1)C(F)(F)F)Cl)C(=O)C

Description

3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]butan-2-one is a useful research compound. Its molecular formula is C10H9ClF3NO and its molecular weight is 251.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.00 g of 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]acetone (Int-11) (27 mMol) (synthesis according to P10 and comm av.) and 5.75 g of methyl iodide (40.5 mMol) were diluted in 120 mL of dimethoxyethane. 3.03 g of potassium hydroxide were added portionwise at room temperature. After cooling, 100 mL of water were added to the reaction mixture which was extracted twice with 150 mL of ethyl acetate. The organic phase was washed twice with 100 mL of water, dried over magnesium sulfate and concentrated. After purification on silica, 0.67 g (39%) of desired product 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]butan-2-one (Int-12) were obtained, [M+1]=252.